Cas no 2639408-24-3 (4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 2639408-24-3
• MF: C₁₈H₂₃N₃O₄
• MW: 345.392924547195
• CID: 5664983
• PubChem ID: 165900373
• Update Time: 2025-07-21

4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639408-24-3
• 4-[(4-{[(tert-butoxy)carbonyl]amino}-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
• EN300-27723333
• 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid

• Inchi： 1S/C18H23N3O4/c1-11-15(19-17(24)25-18(3,4)5)12(2)21(20-11)10-13-6-8-14(9-7-13)16(22)23/h6-9H,10H2,1-5H3,(H,19,24)(H,22,23)
• InChI Key： YFJJGXZTUYCTBZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=NN(CC2C=CC(C(=O)O)=CC=2)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.16885622g/mol
• Monoisotopic Mass: 345.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid

Introduction to 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 2639408-24-3)

4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid, identified by its CAS number 2639408-24-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its complex structural framework, which includes a pyrazole moiety linked to a benzoic acid backbone. The presence of a tert-butoxycarbonyl (Boc) group and dimethyl substitution on the pyrazole ring enhances its potential utility in medicinal chemistry and drug development.

The structural features of 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid make it a promising candidate for various applications. The Boc group, a protective group commonly used in peptide synthesis, suggests that this compound could be employed in the development of peptidomimetics or as an intermediate in the synthesis of more complex molecules. Additionally, the pyrazole ring is known for its biological activity and is frequently incorporated into pharmacophores due to its ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of benzoic acid derivatives in drug discovery. Studies have demonstrated that modifications at the positions of the benzoic acid ring can significantly influence the binding affinity and selectivity of compounds towards biological targets. In this context, 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid represents an intriguing scaffold for further exploration.

The dimethylation at the 3 and 5 positions of the pyrazole ring introduces steric hindrance and electronic effects that can modulate the reactivity and biological activity of the molecule. This structural feature has been exploited in various drug-like molecules to improve solubility, metabolic stability, and target interaction. The benzylic position in this compound also offers opportunities for further functionalization, enabling the synthesis of analogs with tailored properties.

In light of these structural attributes, researchers have been investigating 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid for its potential applications in several therapeutic areas. For instance, pyrazole derivatives have shown promise in the treatment of inflammatory diseases, infectious disorders, and cancer. The Boc group provides a handle for further chemical manipulation, allowing chemists to explore different synthetic pathways and develop novel derivatives with enhanced pharmacological profiles.

One particularly interesting area of research involves the use of 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The pyrazole moiety in this compound is well-suited for interactions with kinase active sites, making it a valuable building block for such inhibitors.

Another emerging application of 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic strategies. Pyrazole derivatives have demonstrated efficacy against a range of bacterial strains due to their ability to disrupt essential bacterial processes. The structural complexity of this compound suggests that it may exhibit unique antimicrobial properties when further optimized.

The synthesis of 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted pyrazoles and benzoic acid derivatives, followed by protection-deprotection strategies involving the Boc group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid in preclinical studies has provided valuable insights into its pharmacological properties. In vitro assays have revealed potential activity against various biological targets, including enzymes and receptors relevant to human health. These findings have spurred further investigation into its therapeutic potential and have laid the groundwork for clinical trials.

The future prospects for 4-(4-{(tert-butoxy)carbonylamino}-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid are promising given its versatile structural features and potential applications. Continued research efforts are expected to uncover new uses for this compound and its derivatives in medicine and biotechnology. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide.